Cas no 896312-86-0 (6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3-bromobenzoate)

• Product Name: 6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3-bromobenzoate
• CAS No: 896312-86-0
• MF: C₁₆H₁₂BrN₃O₄S
• MW: 422.25318145752
• CID: 5865232
• PubChem ID: 16800567
• Update Time: 2025-07-25

6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• F2568-0060
• AKOS024660799
• 6-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3-bromobenzoate
• 896312-86-0
• 6-(((4-methyl-4H-1,2,4-triazol-3-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3-bromobenzoate
• 6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3-bromobenzoate

• Inchi： 1S/C16H12BrN3O4S/c1-20-9-18-19-16(20)25-8-12-6-13(21)14(7-23-12)24-15(22)10-3-2-4-11(17)5-10/h2-7,9H,8H2,1H3
• InChI Key： OQKGHYBCFDFSTC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(=O)OC1=COC(=CC1=O)CSC1=NN=CN1C

Computed Properties

• Exact Mass: 420.97319g/mol
• Monoisotopic Mass: 420.97319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 109Ų

Additional information on 6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3-bromobenzoate

Introduction to Compound with CAS No 896312-86-0 and Product Name: 6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3-bromobenzoate

The compound identified by the CAS number 896312-86-0 and the product name 6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3-bromobenzoate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a sulfanyl-methyl moiety linked to a pyranone core, which is further substituted with a 3-bromobenzoate group. The presence of these features not only contributes to its unique chemical properties but also opens up avenues for exploring its pharmacological effects.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The triazole ring in this compound, specifically the 4-methyl-4H-1,2,4-triazol-3-yl moiety, is known for its stability and ability to engage in hydrogen bonding interactions. These characteristics make it an attractive scaffold for drug design. The triazole ring has been extensively studied for its antimicrobial, antiviral, and anti-inflammatory properties. By incorporating this motif into the molecular structure of the compound in question, researchers aim to harness these beneficial effects while exploring new therapeutic possibilities.

The pyranone core is another critical component of this compound that contributes to its pharmacological potential. Pyranones are known for their role in various biological processes and have been investigated for their applications in medicinal chemistry. The 4-hydroxyoxo group within the pyranone ring enhances the electrophilicity of the molecule, making it more reactive towards nucleophilic species. This reactivity is particularly useful in drug interactions, as it allows the compound to form stable complexes with biological targets. Additionally, the sulfanyl-methyl group attached to the triazole ring introduces a polar region that can interact with hydrophilic pockets on protein surfaces, potentially facilitating binding and modulating enzyme activity.

The presence of a 3-bromobenzoate group at the terminal position of the molecule adds another layer of complexity and functionality. Brominated benzoates are commonly used in pharmaceuticals due to their ability to enhance metabolic stability and improve bioavailability. The bromine atom can also serve as a handle for further chemical modifications, allowing researchers to tailor the compound's properties for specific applications. For instance, bromine atoms can be selectively removed or replaced under controlled conditions, enabling the synthesis of analogs with altered pharmacokinetic profiles.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The combination of a triazole ring with a pyranone core has been particularly promising in developing compounds with enhanced therapeutic efficacy. Research has shown that such structures can exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For example, derivatives of this class have demonstrated potential in inhibiting kinases and other enzymes implicated in cancer progression. Furthermore, the sulfanyl-methyl group has been shown to enhance binding affinity by forming hydrogen bonds with key residues on target proteins.

The bromobenzoate moiety has also been investigated for its role in modulating drug transport and metabolism. Studies indicate that benzoate derivatives can influence gut microbiota composition, which may have implications for treating metabolic disorders. Additionally, brominated compounds have been reported to exhibit better oral bioavailability compared to their non-brominated counterparts due to improved solubility and reduced clearance rates. These findings suggest that the compound under discussion could be a valuable candidate for further development as an oral therapeutic agent.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step reactions that showcase modern techniques in organic synthesis. The construction of the pyranone ring requires careful control over reaction conditions to ensure high yield and purity. Additionally, introducing the sulfanyl-methyl group necessitates precise functionalization strategies to avoid unwanted side products. Recent advances in catalytic methods have enabled more efficient synthesis routes for such complex molecules. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds in high yields.

The bromination step is another critical aspect of synthesizing this compound. Selective bromination at specific positions on the benzoate ring requires careful optimization of reaction parameters such as temperature, solvent choice, and catalyst loading. Modern computational methods have also been utilized to predict optimal reaction conditions based on molecular modeling studies. These approaches help minimize trial-and-error experimentation while ensuring reproducibility across different synthetic batches.

Evaluation of this compound's biological activity has been conducted using both in vitro and in vivo models. Initial studies have revealed promising results regarding its interaction with target enzymes and receptors relevant to human health conditions such as inflammation and metabolic disorders. The sulfanyl-methyl group appears particularly important for mediating these interactions by forming stable hydrogen bonds with polar residues on biological targets.

Future research directions may focus on optimizing synthetic routes further while exploring novel derivatives through structure-based drug design principles. By leveraging computational tools like molecular dynamics simulations alongside experimental data acquisition techniques like X-ray crystallography or NMR spectroscopy researchers aim not only validate initial findings but also uncover new mechanisms through which this class compounds could exert their effects at molecular level thereby expanding therapeutic arsenal available today's medicine landscape